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Compound of Interest

2-Amino-8-oxononanoic acid
Compound Name: ,
hydrochloride

cat. No.: B15557092

An In-depth Technical Guide to the Safety and Handling of 2-Amino-8-oxononanoic acid
hydrochloride

This guide provides comprehensive safety and handling information for 2-Amino-8-
oxononanoic acid hydrochloride, tailored for researchers, scientists, and professionals in
drug development. The information is compiled from available safety data sheets and chemical
supplier information.

Hazard Identification and Classification

2-Amino-8-oxononanoic acid hydrochloride is classified under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) as follows:

o Acute Oral Toxicity: Category 4 (Harmful if swallowed).[1]

o Acute Aquatic Toxicity: Category 1 (Very toxic to aquatic life).[1]

» Chronic Aquatic Toxicity: Category 1 (Very toxic to aquatic life with long lasting effects).[1]
GHS Label Elements:

» Pictogram:

o Health Hazard
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o Environmental Hazard

 Signal Word: Warning
e Hazard Statements:
o H302: Harmful if swallowed.[1]
o H410: Very toxic to aquatic life with long lasting effects.[1]
o Precautionary Statements:
o P264: Wash skin thoroughly after handling.[1]
o P270: Do not eat, drink or smoke when using this product.[1]
o P273: Avoid release to the environment.[1]

o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

o P330: Rinse mouth.[1]
o P391: Collect spillage.[1]
o P501: Dispose of contents/container to an approved waste disposal plant.[1]

Physical and Chemical Properties

Limited data is available for the physical and chemical properties of this compound. The known
information is summarized below.
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Property

Data

Molecular Formula

CoH1sCINO3[1]

Molecular Weight 223.70 g/mol [1]
Appearance Solid[1]

Odor No data available[1]
pH No data available[1]

Melting/Freezing Point

No data available[1]

Boiling Point/Range

No data available[1]

Flash Point

No data available[1]

Solubility

Soluble in DMSO.[2]

Toxicological Information

The primary toxicological concern identified is acute oral toxicity.

Hazard

Classification Remarks

Acute Oral Toxicity

Category 4[1] Harmful if swallowed.[1]

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Irritation

No data available

Respiratory or Skin

Sensitization

No data available

Carcinogenicity

No data available

Experimental Protocols

While specific experimental reports for 2-Amino-8-oxononanoic acid hydrochloride were not
found, the GHS classification of "Acute toxicity, Oral (Category 4)" is typically determined using
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standardized methodologies, such as those outlined by the Organisation for Economic Co-
operation and Development (OECD).

General Protocol for Acute Oral Toxicity Assessment (Based on OECD Guideline 423)

This protocol describes a stepwise procedure using a limited number of animals to estimate the
oral LDso and identify the GHS category.

e Principle: A stepwise procedure is used where a small group of animals (typically three
rodents of a single sex) is dosed at a defined starting level. The outcome (survival or death)
determines the next step:

o If mortality occurs, the test is repeated with a lower dose.

o If no mortality occurs, the test is repeated with a higher dose.

o Animal Selection: Healthy, young adult rodents (e.g., rats), typically females as they are often
slightly more sensitive, are used. Animals are acclimatized to laboratory conditions before
the test.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula. The vehicle is typically water, but an oil (e.g.,
corn oil) may be used if necessary.

» Starting Dose Levels: For a substance with an unknown toxicity profile, a starting dose of
300 mg/kg body weight is often selected. Other prescribed starting doses are 5, 50, and
2000 mg/kg.

o Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days post-dosing.

o Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.

« Interpretation: The GHS classification is determined by the dose level at which mortality is
observed. For Category 4, this corresponds to an LDso estimate between 300 and 2000
mg/kg.
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First-Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the
upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at
least 15 minutes. Seek medical attention.[1]

Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and
shoes. If irritation persists, seek medical attention.[1]

Inhalation: Move the exposed person to fresh air. If not breathing, if breathing is irregular, or
if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Seek
medical attention if adverse health effects persist or are severe.[1][3]

Ingestion: Wash out mouth with water. Do NOT induce vomiting unless directed to do so by
medical personnel.[1] If the person is conscious, give small quantities of water to drink. Call
a poison control center or physician if you feel unwell.[1][3]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1]

Specific Hazards: During combustion, the substance may emit irritant fumes and toxic gases
such as carbon oxides and nitrogen oxides.[1][3]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[1]

Accidental Release Measures

Personal Precautions: Use personal protective equipment as detailed in Section 9. Avoid
breathing dust, vapors, or mist. Ensure adequate ventilation and evacuate personnel to safe
areas.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, sewers, or watercourses, as it is very toxic to aquatic life.[1][3]
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» Methods for Cleaning Up: Sweep up or vacuum the spilled solid material, avoiding dust
generation. Place in a suitable, closed container for disposal. Decontaminate the spill area
and equipment.[1]

Handling and Storage

» Handling: Avoid contact with skin and eyes.[4] Wash hands and other exposed areas with
mild soap and water before eating, drinking, or smoking and when leaving work. Avoid
breathing dust. Use only in a well-ventilated area.[5]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] For
long-term storage of stock solutions, -80°C is recommended for up to 6 months, while -20°C
is suitable for up to 1 month.[2] Keep away from moisture.[2]

Exposure Controls and Personal Protection

e Engineering Controls: Facilities storing or utilizing this material should be equipped with an
eyewash station and a safety shower.[5] Use adequate general or local exhaust ventilation to
keep airborne concentrations low.[5]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin exposure.[4]

o Respiratory Protection: If engineering controls do not maintain airborne concentrations to
a level which is adequate to protect worker health, a NIOSH-approved respirator may be
required.

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://dcchemicals.com/msds/MSDS_DC65902.html
https://www.combi-blocks.com/msds/JT-2450.pdf
https://aksci.com/sds/8167DT_SDS.pdf
https://www.biocrick.com/download/document/BCN1778/MSDS.pdf
https://www.medchemexpress.com/2-amino-8-oxononanoic-acid-hydrochloride.html
https://www.medchemexpress.com/2-amino-8-oxononanoic-acid-hydrochloride.html
https://aksci.com/sds/8167DT_SDS.pdf
https://aksci.com/sds/8167DT_SDS.pdf
https://www.combi-blocks.com/msds/JT-2450.pdf
https://www.combi-blocks.com/msds/JT-2450.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Receive & Inspect

Check for container damage

If OK

Store Appropriately
- Cool, dry, well-ventilated
- Tightly sealed container

) J
Don PPE
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Verify chemical identity P

Weighing & Dissolving

- Use in chemical fume hood [®&-----------

- Avoid dust generation

Experimental Use

Use in Experiment
- Follow approved protocol
- Avoid release to environment

A

n case of spill

Decontaminate
- Clean work surfaces
- Clean equipment

Waste Disposal

- Collect in labeled container
- Dispose via approved vendor

Spill Response

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Amino-8-oxononanoic acid hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-8-oxononanoic acid hydrochloride safety and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557092#2-amino-8-oxononanoic-acid-
hydrochloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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